Cas no 1235019-13-2 (2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide
• CAS No: 1235019-13-2
• MF: C₁₉H₂₂FN₃O₂
• MW: 343.39528799057
• CID: 5782842
• PubChem ID: 49687534
• Update Time: 2025-06-08

2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F5033-2093
• AKOS024491775
• 2-(4-fluorophenoxy)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide
• 2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide
• 1235019-13-2
• VU0493575-1
• 2-(4-fluorophenoxy)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]acetamide

• Inchi： 1S/C19H22FN3O2/c20-16-4-6-17(7-5-16)25-14-19(24)22-13-15-8-11-23(12-9-15)18-3-1-2-10-21-18/h1-7,10,15H,8-9,11-14H2,(H,22,24)
• InChI Key： OQIJLJILTDJFFD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NCC1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 343.16960512g/mol
• Monoisotopic Mass: 343.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide

Comprehensive Overview of 2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide (CAS No. 1235019-13-2)

2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide, with the CAS registry number 1235019-13-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a fluorophenoxy moiety and a pyridinylpiperidinylmethyl group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

The structural complexity of 2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide offers a versatile scaffold for medicinal chemistry. Its acetamide linkage and piperidine core are common motifs in bioactive molecules, often associated with enhanced pharmacokinetic properties. Recent studies have explored its role as a potential modulator of enzyme activity or receptor binding, which could be pivotal in addressing unmet medical needs. This aligns with current trends in the pharmaceutical industry, where there is a surge in interest for novel small-molecule inhibitors and modulators.

One of the most frequently searched questions about CAS No. 1235019-13-2 revolves around its synthesis and purification methods. The compound's 4-fluorophenoxy and pyridin-2-yl groups require careful handling during chemical reactions to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to characterize this compound. These methodologies are critical for researchers aiming to reproduce or scale up its production for preclinical studies.

In the context of drug discovery, 2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide has been investigated for its potential in treating neurological and inflammatory conditions. The piperidin-4-ylmethyl segment is particularly noteworthy, as it is a common feature in molecules targeting the central nervous system (CNS). This has led to speculation about its applicability in neurodegenerative diseases, a hot topic in biomedical research. However, further in vivo studies are needed to validate these hypotheses.

The compound's fluorinated aromatic ring also contributes to its metabolic stability, a key consideration in modern drug design. Fluorination is a widely adopted strategy to improve the bioavailability and half-life of pharmaceutical agents. As such, 2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide exemplifies the innovative approaches being used to overcome challenges in drug development. This is particularly relevant given the increasing focus on optimizing ADME (absorption, distribution, metabolism, and excretion) properties in early-stage research.

Another area of interest is the compound's potential role in cancer research. The integration of pyridine and piperidine rings in its structure suggests possible interactions with kinase enzymes, which are often implicated in oncogenic signaling pathways. While preliminary data is promising, comprehensive studies are required to elucidate its mechanism of action and therapeutic potential. This aligns with the broader scientific community's emphasis on identifying novel oncology targets and therapies.

From a commercial perspective, CAS No. 1235019-13-2 is primarily available for research purposes. Suppliers often highlight its high purity and compatibility with various experimental protocols. Researchers frequently inquire about its storage conditions and solubility profiles, which are essential for ensuring reproducible results. The compound is typically stored under inert conditions to maintain its stability over time.

In summary, 2-(4-fluorophenoxy)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide represents a compelling case study in the intersection of chemistry and biology. Its multifaceted structure and potential applications make it a valuable tool for advancing scientific knowledge. As the demand for innovative therapeutic agents continues to rise, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.